2-((4-Chlorobenzyl)amino)-4-(4-fluorophenyl)-4-oxobutanoic acid

• IUPAC Name: 2-[(4-chlorophenyl)methylamino]-4-(4-fluorophenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C17H15ClFNO3/c18-13-5-1-11(2-6-13)10-20-15(17(22)23)9-16(21)12-3-7-14(19)8-4-12/h1-8,15,20H,9-10H2,(H,22,23)
• InChI Key: BKMBIMIIKARZJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(CC(=O)C2=CC=C(C=C2)F)C(=O)O)Cl
• Molecular Formula: C17H15ClFNO3
• Molecular Weight: 335.8 g/mol

Description

2-((4-Chlorobenzyl)amino)-4-(4-fluorophenyl)-4-oxobutanoic acid, also known as CBF-4-OBA, is an organic compound with a variety of applications in scientific research. It is a member of the amino acid family and has been studied extensively for its ability to interact with biological systems.

Scientific Research Applications

Spin Label Amino Acid TOAC and Peptide Studies

The spin label amino acid TOAC has been extensively studied for its applications in analyzing peptide dynamics and structures using various spectroscopic techniques including EPR, NMR, and X-ray crystallography. These studies have illuminated peptide interactions with membranes and other biomolecules, contributing to our understanding of peptide function at a molecular level (Schreier et al., 2012).

Chlorogenic Acid and Its Biological Activities

Chlorogenic Acid, a phenolic compound, has been shown to exhibit a broad spectrum of biological and pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. These properties make it a compound of interest in the treatment and management of various metabolic disorders (Naveed et al., 2018).

Advanced Oxidation Processes for Compound Degradation

Advanced Oxidation Processes (AOPs) have been employed to degrade various recalcitrant compounds in wastewater, including pharmaceuticals like acetaminophen. The review on AOPs provides insights into the degradation pathways, by-products, and the efficiency of these processes in removing harmful compounds from water sources (Qutob et al., 2022).

Highly Branched Polymers Based on Poly(amino acid)s

Research on branched poly(amino acid)s, including those based on L-lysine and L-glutamic acid, has explored their potential in drug and gene delivery systems. These studies highlight the versatility and biocompatibility of amino acid-based polymers for biomedical applications (Thompson & Scholz, 2021).

Fluorescent Chemosensors Based on DFP Compounds

4-Methyl-2,6-diformylphenol (DFP) has been identified as a versatile platform for developing fluorescent chemosensors for detecting a wide range of analytes. These chemosensors have applications in environmental monitoring and biomedical diagnostics (Roy, 2021).